Cas no 144456-24-6 (Adenosine, 2-(3-chlorophenyl)-)

• Product Name: Adenosine, 2-(3-chlorophenyl)-
• CAS No: 144456-24-6
• MF: C₁₆H₁₆ClN₅O₄
• MW: 377.782341957092
• CID: 1314958
• Update Time: 2024-08-18

Adenosine, 2-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2-(3-chlorophenyl)-
• Adenosine, 2-(3-chlorophenyl)- (9CI)

• Inchi： 1S/C16H16ClN5O4/c17-8-3-1-2-7(4-8)14-20-13(18)10-15(21-14)22(6-19-10)16-12(25)11(24)9(5-23)26-16/h1-4,6,9,11-12,16,23-25H,5H2,(H2,18,20,21)/t9-,11-,12-,16-/m1/s1
• InChI Key： DWZGSWLEXXICDK-UBEDBUPSSA-N
• SMILES： OC[C@H]1O[C@@H](N2C3C(=C(N=C(C4=CC=CC(Cl)=C4)N=3)N)N=C2)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 377.08928

Experimental Properties

• Density: 1.83±0.1 g/cm3(Predicted)
• Boiling Point: 633.2±65.0 °C(Predicted)
• PSA: 139.54
• pka: 13.09±0.70(Predicted)